![molecular formula C9H7F3N4S B1438181 5-(pyridin-4-yl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol CAS No. 1094377-03-3](/img/structure/B1438181.png)
5-(pyridin-4-yl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
5-(pyridin-4-yl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol (PTE-TZT) is a novel small molecule that has generated a lot of interest in the scientific community due to its potential applications in various fields of research. PTE-TZT is a sulfur-containing heterocyclic compound with a unique structure that has been found to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities. In addition, PTE-TZT has been shown to exhibit antioxidant, antifungal, antiviral, and anti-tumor properties in various in vitro and in vivo studies. Furthermore, PTE-TZT has been used in various laboratory experiments to investigate its potential applications in drug design, biocatalysis, and biotechnology.
Scientific Research Applications
Pharmacology: Pharmacokinetic Modulation
In pharmacology, modifying pharmaceutical agents with this compound could affect their pharmacokinetic properties. This can lead to improved drug delivery systems, ensuring that medications reach their target sites in the body more effectively and with reduced side effects.
These applications highlight the versatility of 5-(pyridin-4-yl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol in scientific research. Its multifaceted role across various fields underscores its potential to contribute significantly to advancements in science and technology. The information provided here is based on the general chemical properties and potential applications as indicated in the resources available from the Royal Society of Chemistry . For specific studies and detailed applications, further research and experimentation would be necessary.
properties
IUPAC Name |
3-pyridin-4-yl-4-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N4S/c10-9(11,12)5-16-7(14-15-8(16)17)6-1-3-13-4-2-6/h1-4H,5H2,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEYYGMGXSWMEMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=NNC(=S)N2CC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(pyridin-4-yl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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